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Compound of Interest

Compound Name: Biotin-PEG4-Hydrazide

Cat. No.: B8022244

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of
Biotin-PEG4-Hydrazide, a key reagent in bioconjugation. Designed for professionals in
research and drug development, this document details the molecule's characteristics, reaction
mechanisms, and established experimental protocols to facilitate its effective use in laboratory
settings.

Core Chemical Properties and Advantages

Biotin-PEG4-Hydrazide is a versatile biotinylation reagent favored for its high specificity and
the advantageous properties conferred by its polyethylene glycol (PEG) spacer. The terminal
hydrazide group reacts specifically with carbonyl groups (aldehydes and ketones) to form a
stable hydrazone bond.[1] This targeted reactivity is particularly useful for labeling
glycoproteins, where aldehyde groups can be generated by the oxidation of sugar moieties,
thus directing the biotinylation away from critical protein functional domains.[1]

The inclusion of a four-unit PEG spacer arm enhances the water solubility of both the reagent
and the resulting biotinylated molecule.[2] This hydrophilicity helps to prevent the aggregation
of labeled proteins, a common issue with more hydrophobic crosslinkers.[1] Furthermore, the
extended spacer arm minimizes steric hindrance, ensuring efficient binding of the biotin group
to avidin or streptavidin in subsequent detection or purification steps.[3]
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Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of Biotin-PEG4-

Hydrazide are summarized in the table below.

Property Value Source(s)
Molecular Weight 505.63 g/mol [4115][6]
Chemical Formula C21H39N507S [4151617]
Spacer Arm Length 20.6 A (18 atoms) [6]

Purity >98% [61[7]

Soluble in Water, DMSO, and
Solubility DMAC. Insoluble in

acetonitrile.

[3]L6]

4.0 - 6.0 for hydrazone
Optimal Reaction pH formation; 4.5 - 7.4 for EDC-

mediated coupling.

[8]

Storage Conditions -20°C, desiccated.

[3]17]

Reaction Mechanism and Workflow

The primary reaction mechanism involves the nucleophilic attack of the hydrazide on an

electrophilic carbonyl carbon, leading to the formation of a hydrazone bond. This reaction is

most efficient under slightly acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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